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Compound of Interest

Compound Name: (Rac)-Pregabalin-d10

Cat. No.: B12404528 Get Quote

In-Depth Technical Guide: (Rac)-Pregabalin-d10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Rac)-Pregabalin-d10, a

deuterated analog of Pregabalin. This document details its chemical properties, mechanism of

action, and relevant experimental protocols, designed to support research and development

activities.

Core Chemical Data
(Rac)-Pregabalin-d10 is a racemic mixture of the deuterated enantiomers of Pregabalin. The

inclusion of ten deuterium atoms provides a stable isotopic label, making it a valuable tool in

pharmacokinetic and metabolic studies.

Property Value Citations

Molecular Formula C₈H₇D₁₀NO₂ [1][2][3]

Molecular Weight 169.29 g/mol [1][2][3][4]

CAS Number 2747917-76-4 or 128013-69-4 [2][3]

Note on CAS Number: There appears to be a discrepancy in the publicly available information

regarding the CAS number for (Rac)-Pregabalin-d10, with both 2747917-76-4 and 128013-69-
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4 being cited by chemical suppliers. Researchers should verify the CAS number with their

specific supplier.

Mechanism of Action
The pharmacological activity of (Rac)-Pregabalin-d10 is attributed to its structural similarity to

the inhibitory neurotransmitter gamma-aminobutyric acid (GABA). However, it does not bind

directly to GABA or benzodiazepine receptors. The primary mechanism of action for

Pregabalin, and by extension its deuterated isotopologues, involves its potent and selective

binding to the alpha-2-delta (α2δ) subunit of voltage-gated calcium channels (VGCCs) in the

central nervous system.[5][6][7][8]

This binding modulates calcium influx at nerve terminals, which in turn reduces the release of

several excitatory neurotransmitters, including glutamate, norepinephrine, and substance P.[5]

[6][8] By dampening excessive neuronal excitability, Pregabalin exerts its analgesic,

anticonvulsant, and anxiolytic effects.[5][6]

Signaling Pathway Diagram
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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